Cas no 2866253-59-8 (2-Butanamine, 4-ethoxy-, hydrochloride (1:1), (2R)- )
2-Butanamine, 4-ethoxy-, hydrochloride (1:1), (2R)- Chemical and Physical Properties
Names and Identifiers
-
- 2-Butanamine, 4-ethoxy-, hydrochloride (1:1), (2R)-
-
- Inchi: 1S/C6H15NO.ClH/c1-3-8-5-4-6(2)7;/h6H,3-5,7H2,1-2H3;1H/t6-;/m1./s1
- InChI Key: JNQLUXYQASVKFN-FYZOBXCZSA-N
- SMILES: C([C@H](N)C)COCC.Cl
2-Butanamine, 4-ethoxy-, hydrochloride (1:1), (2R)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-39879252-0.05g |
(2R)-4-ethoxybutan-2-amine hydrochloride |
2866253-59-8 | 95% | 0.05g |
$226.0 | 2023-07-07 | |
| Enamine | EN300-39879252-0.1g |
(2R)-4-ethoxybutan-2-amine hydrochloride |
2866253-59-8 | 95% | 0.1g |
$337.0 | 2023-07-07 | |
| Enamine | EN300-39879252-0.25g |
(2R)-4-ethoxybutan-2-amine hydrochloride |
2866253-59-8 | 95% | 0.25g |
$481.0 | 2023-07-07 | |
| Enamine | EN300-39879252-0.5g |
(2R)-4-ethoxybutan-2-amine hydrochloride |
2866253-59-8 | 95% | 0.5g |
$758.0 | 2023-07-07 | |
| Enamine | EN300-39879252-1.0g |
(2R)-4-ethoxybutan-2-amine hydrochloride |
2866253-59-8 | 95% | 1.0g |
$971.0 | 2023-07-07 | |
| Enamine | EN300-39879252-2.5g |
(2R)-4-ethoxybutan-2-amine hydrochloride |
2866253-59-8 | 95% | 2.5g |
$1903.0 | 2023-07-07 | |
| Enamine | EN300-39879252-5.0g |
(2R)-4-ethoxybutan-2-amine hydrochloride |
2866253-59-8 | 95% | 5.0g |
$2816.0 | 2023-07-07 | |
| Enamine | EN300-39879252-10.0g |
(2R)-4-ethoxybutan-2-amine hydrochloride |
2866253-59-8 | 95% | 10.0g |
$4176.0 | 2023-07-07 | |
| Aaron | AR027VOO-50mg |
(2R)-4-ethoxybutan-2-amine hydrochloride |
2866253-59-8 | 95% | 50mg |
$336.00 | 2025-02-15 | |
| Aaron | AR027VOO-100mg |
(2R)-4-ethoxybutan-2-amine hydrochloride |
2866253-59-8 | 95% | 100mg |
$489.00 | 2025-02-15 |
2-Butanamine, 4-ethoxy-, hydrochloride (1:1), (2R)- Related Literature
-
Jason Wan Lab Chip, 2020,20, 4528-4538
-
J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
-
Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
-
Gerald J. Meyer,Leif Hammarström Chem. Sci., 2020,11, 3460-3473
-
Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
Additional information on 2-Butanamine, 4-ethoxy-, hydrochloride (1:1), (2R)-
Introduction to 2-Butanamine, 4-ethoxy-, hydrochloride (1:1), (2R) and Its Emerging Applications in Chemical Biology
2-Butanamine, 4-ethoxy-, hydrochloride (1:1), (2R), with the CAS number 2866253-59-8, is a chiral amine derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its specific stereochemistry and functional groups, exhibits unique properties that make it a valuable tool in the development of novel therapeutic agents and biochemical probes. The hydrochloride salt form enhances its solubility and stability, making it more accessible for a wide range of applications in laboratory and industrial settings.
The (2R)-configuration of this compound is particularly noteworthy, as enantiomeric purity is often critical in drug design to ensure optimal biological activity and minimize adverse effects. The presence of the 4-ethoxy substituent further influences the molecule's interactions with biological targets, making it a promising candidate for modulating various physiological processes. Recent studies have highlighted the compound's potential in targeting enzymes and receptors involved in inflammation, neurodegeneration, and metabolic disorders.
In the realm of drug discovery, 2-Butanamine, 4-ethoxy-, hydrochloride (1:1), (2R) has been investigated for its ability to serve as a key intermediate in synthesizing more complex molecules. Its structural framework allows for modifications that can enhance binding affinity to specific biological targets. For instance, researchers have explored its utility in developing small-molecule inhibitors that interact with protein kinases and other enzymes implicated in cancer progression. The chiral center at the (2R)-position provides a scaffold for creating enantiomerically pure compounds, which is essential for achieving high efficacy and selectivity in therapeutic applications.
One of the most compelling aspects of this compound is its role in studying enzyme mechanisms and substrate recognition. By employing 2-Butanamine, 4-ethoxy-, hydrochloride (1:1), (2R) as a probe, scientists can gain insights into how enzymes catalyze reactions and how small changes in molecular structure can alter biological activity. This information is invaluable for designing drugs that not only target specific disease pathways but also avoid off-target effects that could lead to toxicity.
Recent advancements in computational chemistry have further enhanced the utility of CAS no 2866253-59-8. Molecular modeling studies have demonstrated that the 4-ethoxy group can fine-tune interactions with biological targets by adjusting hydrogen bonding patterns and hydrophobicity. These insights have guided the design of next-generation compounds with improved pharmacokinetic profiles. Additionally, virtual screening techniques have identified novel derivatives of this molecule that may exhibit enhanced therapeutic potential.
The pharmaceutical industry has shown particular interest in 2-Butanamine, 4-ethoxy-, hydrochloride (1:1), (2R) due to its versatility as a building block for drug candidates. Its ability to be functionalized at multiple sites allows for the creation of diverse chemical libraries for high-throughput screening. Such libraries are instrumental in identifying lead compounds that can be optimized further through iterative synthesis and testing.
Beyond drug development, this compound has found applications in biochemical research as a reference standard for analytical methods. Its well-characterized structure and purity make it an ideal candidate for calibrating chromatographic systems and validating spectroscopic techniques. This ensures that researchers worldwide can rely on consistent data when studying complex biological systems.
The synthesis of CAS no 2866253-59-8 involves carefully controlled conditions to maintain enantiomeric purity, which is critical for its intended applications. Advanced synthetic methodologies, such as asymmetric hydrogenation and chiral resolution techniques, have been employed to achieve high yields of the desired stereoisomer. These methods underscore the compound's importance as a benchmark in synthetic chemistry.
In conclusion, 2-Butanamine, 4-ethoxy-, hydrochloride (1:1), (2R) represents a significant advancement in chemical biology and pharmaceutical research. Its unique structural features, combined with its versatility as an intermediate and probe molecule, make it indispensable for exploring new therapeutic strategies. As research continues to uncover new applications for this compound, its impact on drug discovery and biochemical studies is expected to grow even further.
2866253-59-8 (2-Butanamine, 4-ethoxy-, hydrochloride (1:1), (2R)- ) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)